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Compound of Interest

Compound Name: BS2G Crosslinker disodium

Cat. No.: B15565569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for using

Bis(sulfosuccinimidyl) glutarate (BS2G), a water-soluble, amine-reactive, and non-cleavable

crosslinker. BS2G is ideal for covalently linking interacting proteins and studying protein-protein

interactions, particularly for cell surface proteins due to its membrane impermeability.

Introduction to BS2G Crosslinking
BS2G is a homobifunctional N-hydroxysuccinimide (NHS) ester crosslinker that reacts with

primary amines (-NH2) on proteins, such as the side chain of lysine residues and the N-

terminus of polypeptides. The reaction forms a stable amide bond, covalently linking proteins

that are in close proximity. With a spacer arm length of 7.7 Å, BS2G is well-suited for capturing

both stable and transient protein interactions. Its water-solubility allows for reactions to be

performed in aqueous buffers without the need for organic solvents, which can be detrimental

to protein structure and function.

Key Properties of BS2G:
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Property Value Reference

Molecular Weight 530.35 Da [1]

Spacer Arm Length 7.7 Å [1]

Reactivity
Primary amines (e.g., lysine,

N-terminus)
[2]

Solubility Water-soluble [2]

| Membrane Permeability | Impermeable |[3] |

General BS2G Crosslinking Protocol
This protocol provides a general starting point for crosslinking proteins with BS2G. Optimal

conditions may vary depending on the specific proteins and their environment.

Materials:

BS2G Crosslinker

Reaction Buffer: Phosphate, HEPES, or bicarbonate/carbonate buffer, pH 7.2-8.5. Avoid

buffers containing primary amines (e.g., Tris).

Quenching Buffer: 1M Tris-HCl, pH 7.5, or 1M Glycine.

Protein sample of interest.

Procedure:

Equilibrate BS2G: Allow the vial of BS2G to come to room temperature before opening to

prevent condensation, as the reagent is moisture-sensitive.[1]

Prepare BS2G Stock Solution: Immediately before use, prepare a fresh stock solution of

BS2G in a non-amine-containing aqueous buffer (e.g., 20 mM sodium phosphate, pH 7.4).

For example, dissolve 10 mg of BS2G in 350 µL of buffer to make a 50 mM solution.[1]

Crosslinking Reaction:
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Add the BS2G stock solution to your protein sample. A common starting point is a 20- to

50-fold molar excess of crosslinker to protein for protein concentrations below 5 mg/mL,

and a 10-fold molar excess for concentrations above 5 mg/mL. The final crosslinker

concentration is typically in the range of 0.25-5 mM.

Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours.[1]

Reactions at lower temperatures may require a slightly longer incubation time.[1]

Quench Reaction: Stop the crosslinking reaction by adding a quenching buffer to a final

concentration of 20-50 mM.[1] Incubate for 15 minutes at room temperature.[1]

Remove Excess Reagent (Optional): If necessary, remove unreacted BS2G and quenching

buffer by dialysis or desalting.[1]

Optimization of BS2G Crosslinking Reaction
To achieve optimal crosslinking efficiency and minimize non-specific crosslinks, it is

recommended to perform a series of optimization experiments. Key parameters to consider are

BS2G concentration, reaction time, and temperature.

Titration of BS2G Concentration
The concentration of BS2G is a critical factor. Insufficient crosslinker will result in low yields of

crosslinked products, while excessive amounts can lead to intramolecular crosslinking, protein

aggregation, and the formation of high molecular weight smears on an SDS-PAGE gel.

Experimental Protocol for BS2G Concentration Optimization:

Prepare a series of reactions with a fixed protein concentration and varying molar excess of

BS2G (e.g., 10-fold, 20-fold, 50-fold, 100-fold).

Incubate all reactions for a fixed time and temperature (e.g., 45 minutes at room

temperature).

Quench the reactions as described in the general protocol.

Analyze the results by SDS-PAGE and Coomassie staining or Western blotting to identify the

optimal BS2G concentration that yields the desired crosslinked product with minimal non-
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specific aggregation. At lower, more optimal concentrations, distinct bands representing

dimers, trimers, etc., may be observed, whereas high concentrations can result in broad,

smeared bands.

Optimization of Reaction Time and Temperature
The reaction time and temperature influence the extent of crosslinking. Shorter incubation

times or lower temperatures may be necessary to capture transient interactions, while longer

times or higher temperatures can increase the yield of crosslinked products for stable

interactions.

Experimental Protocol for Reaction Time and Temperature Optimization:

Using the optimal BS2G concentration determined previously, set up a series of reactions.

Incubate the reactions for different durations (e.g., 15, 30, 60, 120 minutes) at a chosen

temperature (room temperature or on ice).

Alternatively, incubate reactions for a fixed time at different temperatures (e.g., 4°C, room

temperature).

Quench the reactions and analyze the products by SDS-PAGE to determine the conditions

that provide the best balance between crosslinking efficiency and sample integrity.

Summary of Recommended Reaction Conditions:
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Parameter Recommended Range Notes

BS2G Concentration 0.25 - 5 mM (final)

Start with a 20- to 50-fold

molar excess over the protein.

[1]

Reaction Time 30 - 60 minutes
Can be extended up to 2

hours.

Reaction Temperature
Room Temperature (20-25°C)

or 4°C (on ice)

Reaction is slightly slower at

4°C.[1]

pH 7.2 - 8.5

Reaction efficiency increases

with higher pH within this

range.[4]

Quenching Time 15 minutes

Quencher Concentration 20 - 50 mM (final)
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Problem Possible Cause Suggested Solution

Low or no crosslinking

- Inactive BS2G due to

hydrolysis. - Presence of

primary amines in the reaction

buffer. - Insufficient BS2G

concentration. - Short reaction

time or low temperature.

- Use fresh, properly stored

BS2G and prepare stock

solutions immediately before

use. - Use a non-amine-

containing buffer (e.g., PBS,

HEPES). - Increase the molar

excess of BS2G. - Increase the

incubation time and/or

temperature.

Protein

precipitation/aggregation

- Excessive crosslinking due to

high BS2G concentration. -

High protein concentration.

- Decrease the BS2G

concentration. - Reduce the

protein concentration.

High molecular weight smears

on SDS-PAGE

- Non-specific, intermolecular

crosslinking.

- Reduce the BS2G

concentration. - Optimize the

reaction time to favor specific

interactions.

Visualizing the Workflow and Mechanism
To aid in understanding the BS2G crosslinking process, the following diagrams illustrate the

experimental workflow and the chemical reaction mechanism.
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Caption: A generalized workflow for a BS2G crosslinking experiment.

Caption: The reaction mechanism of BS2G with primary amines on proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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